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For Researchers, Scientists, and Drug Development Professionals

Introduction
5'-Adenylic acid monohydrate, also known as adenosine 5'-monophosphate (AMP), is a pivotal

nucleotide in numerous biological processes. As a key component of RNA and a central

molecule in cellular energy homeostasis, it plays a critical role in metabolism and cell signaling.

[1][2][3] Notably, 5'-AMP is a primary activator of AMP-activated protein kinase (AMPK), a

master regulator of metabolic pathways that is activated under conditions of low cellular energy.

[4][5] The activation of AMPK modulates various downstream processes, making 5'-AMP a

crucial molecule for research in areas such as diabetes, obesity, and cancer. Accurate and

consistent preparation of 5'-Adenylic acid monohydrate stock solutions is therefore

fundamental for reliable and reproducible experimental outcomes.

This document provides detailed application notes and protocols for the preparation and use of

5'-Adenylic acid monohydrate stock solutions in research and drug development.

Data Presentation
Physicochemical Properties and Solubility
A summary of the key physicochemical properties and solubility of 5'-Adenylic acid

monohydrate is presented in the table below. It is important to note that the free acid form is

soluble in water, particularly with the addition of a mild alkali.
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Property Value Reference

Synonyms
Adenosine 5'-monophosphate,

5'-AMP, AMP

Molecular Formula C₁₀H₁₄N₅O₇P·H₂O

Molecular Weight 365.24 g/mol

Appearance
White to off-white crystalline

powder

Solubility in Water
Soluble, especially with mild

alkali

Solubility in DMSO 9 mg/mL (24.64 mM)

pKa pK₁ = 3.8, pK₂ = 6.2

Stock Solution Stability and Storage
Proper storage of 5'-Adenylic acid monohydrate stock solutions is critical to maintain their

stability and activity. The following table summarizes the recommended storage conditions. To

avoid repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller,

single-use volumes.

Solution Type
Storage
Temperature

Duration Reference

Powder -20°C 3 years

In solvent (e.g., water,

DMSO)
-80°C 1 year

In solvent (e.g., water,

DMSO)
-20°C 1 month
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Protocol 1: Preparation of a 100 mM Aqueous Stock
Solution of 5'-Adenylic Acid Monohydrate
This protocol describes the preparation of a 100 mM aqueous stock solution, which is suitable

for most cell-based and biochemical assays.

Materials:

5'-Adenylic acid monohydrate (MW: 365.24 g/mol )

Nuclease-free water

1 M NaOH or 1 M HCl for pH adjustment

Sterile 15 mL or 50 mL conical tubes

0.22 µm sterile syringe filter

Sterile microcentrifuge tubes for aliquots

Procedure:

Calculate the required mass: To prepare 10 mL of a 100 mM stock solution, calculate the

mass of 5'-Adenylic acid monohydrate needed:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L x 0.01 L x 365.24 g/mol = 0.36524 g

Weigh the powder: Carefully weigh out 365.24 mg of 5'-Adenylic acid monohydrate powder

and transfer it to a sterile 15 mL conical tube.

Dissolution: Add approximately 8 mL of nuclease-free water to the conical tube. Vortex or

sonicate briefly to aid dissolution. The solution may be slightly acidic.

pH Adjustment:

Measure the pH of the solution using a calibrated pH meter.
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Adjust the pH to 7.0-7.5 by adding 1 M NaOH dropwise while gently vortexing. This will

ensure complete dissolution and physiological compatibility. Be careful not to overshoot

the desired pH. If necessary, use 1 M HCl to back-titrate.

Final Volume Adjustment: Once the desired pH is reached, add nuclease-free water to bring

the final volume to 10 mL.

Sterile Filtration: To ensure the sterility of the stock solution, filter it through a 0.22 µm sterile

syringe filter into a new sterile 15 mL conical tube.

Aliquoting and Storage:

Dispense the sterile stock solution into smaller, single-use aliquots (e.g., 100 µL or 500 µL)

in sterile microcentrifuge tubes.

Label the aliquots clearly with the name of the compound, concentration, and date of

preparation.

Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 1 year).

Protocol 2: In Vitro AMPK Activation Assay Using a 5'-
AMP Stock Solution
This protocol provides a general framework for activating AMPK in a cell-free system. The final

concentration of 5'-AMP may need to be optimized depending on the specific experimental

conditions and the source of the AMPK enzyme.

Materials:

100 mM 5'-AMP stock solution (prepared as in Protocol 1)

Purified or recombinant AMPK enzyme

AMPK assay buffer (e.g., 40 mM HEPES, pH 7.4, 80 mM NaCl, 5 mM MgCl₂, 1 mM DTT)

ATP solution
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AMPK substrate (e.g., SAMS peptide)

Kinase detection reagent (e.g., ADP-Glo™ Kinase Assay)

384-well plates

Procedure:

Prepare Reagent Mix: Prepare a master mix of the AMPK enzyme and substrate in the

AMPK assay buffer.

Prepare 5'-AMP Dilutions: Serially dilute the 100 mM 5'-AMP stock solution in the AMPK

assay buffer to achieve a range of final assay concentrations (e.g., 0, 1, 10, 100, 1000 µM).

Assay Plate Setup:

Add the diluted 5'-AMP solutions to the wells of a 384-well plate.

Add the AMPK enzyme/substrate master mix to each well.

Initiate the kinase reaction by adding the ATP solution to each well.

Incubation: Incubate the plate at 30°C for the desired reaction time (e.g., 60 minutes).

Detection: Stop the reaction and measure the kinase activity using a suitable detection

reagent according to the manufacturer's instructions. This typically involves measuring the

amount of ADP produced.

Data Analysis: Plot the kinase activity as a function of the 5'-AMP concentration to determine

the EC₅₀ for AMPK activation.

Mandatory Visualizations
Experimental Workflow for Stock Solution Preparation
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Workflow for 5'-Adenylic Acid Monohydrate Stock Solution Preparation

Preparation

Storage

1. Calculate Mass

2. Weigh Powder

Accurate calculation is key

3. Dissolve in Water

4. Adjust pH to 7.0-7.5

May require sonication

5. Adjust Final Volume

Use 1M NaOH

6. Sterile Filtration (0.22 µm)

7. Aliquot into Single-Use Tubes

Ensures sterility

8. Store at -20°C or -80°C

Prevents freeze-thaw cycles
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Caption: A flowchart illustrating the key steps for preparing a sterile aqueous stock solution of

5'-Adenylic acid monohydrate.
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Caption: A diagram of the AMPK signaling pathway, highlighting its activation by an increased

AMP/ATP ratio and its role in regulating metabolic processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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